Cas no 144059-86-9 (4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carboxylic acid)
4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carboxylic acid is a fluorinated thiazole derivative with notable applications in pharmaceutical and agrochemical research. Its structural features, including the trifluoromethylphenyl group and carboxylic acid functionality, contribute to its utility as a versatile intermediate in organic synthesis. The compound exhibits potential as a building block for bioactive molecules due to its electron-withdrawing properties and aromatic stability. Its well-defined chemical structure ensures consistent reactivity, making it suitable for coupling reactions and further derivatization. The presence of the thiazole core enhances its role in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. This compound is typically characterized by high purity and stability under standard storage conditions.
144059-86-9 structure
Product Name:4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carboxylic acid
CAS No:144059-86-9
MF:C12H8F3NO2S
MW:287.257632255554
MDL:MFCD00068105
CID:64807
PubChem ID:2775663
Update Time:2025-10-14
4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carboxylic acid
- 4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylic acid
- 4-METHYL-2-[4-(TRIFLUOROMETHYL)PHENYL]THIAZOLE-5-CARBOXYLIC ACID
- J-515698
- 4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylic acid, AldrichCPR
- HY-W158239
- 4-methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carboxylicacid
- 4-methyl-2-(4-(trifluoromethyl)phenyl)-1,3-thiazole-5-carboxylic acid
- 5-Thiazolecarboxylic acid, 4-methyl-2-[4-(trifluoromethyl)phenyl]-
- DTXSID00379642
- PD086851
- EN300-27271
- SCHEMBL981341
- HMS566I01
- Q27467288
- 4-Methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolecarboxylic acid
- MFCD00068105
- Z235344789
- CS-0215668
- F20450
- AKOS000150389
- 4-Methyl-2-[4-(trifluoromethyl)phenyl]1,3-thiazole-5-carboxylic acid
- Maybridge1_008801
- DRFFZMPSUPHSJN-UHFFFAOYSA-N
- FT-0619004
- 144059-86-9
- 10Z-0700
- 4-Methyl-2-(4-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid
- 2-[4-(trifluoromethyl)phenyl]-4-methylthiazole-5-carboxylic acid
- 4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylic
- 2-(4-(Trifluoromethyl)phenyl)-4-methylthiazole-5-carboxylic acid
- DB-025143
-
- MDL： MFCD00068105
- Inchi： 1S/C12H8F3NO2S/c1-6-9(11(17)18)19-10(16-6)7-2-4-8(5-3-7)12(13,14)15/h2-5H,1H3,(H,17,18)
- InChI Key： DRFFZMPSUPHSJN-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC(C(F)(F)F)=CC=1
Computed Properties
- Exact Mass: 287.02300
- Monoisotopic Mass: 287.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
- Topological Polar Surface Area: 78.4A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.438
- Melting Point: 237-238 ºC
- Boiling Point: 413.2 ℃ at 760 mmHg
- Flash Point: 203.7°C
- Refractive Index: 1.554
- PSA: 78.43000
- LogP: 3.83550
- Sensitiveness: Stench
- Solubility: Not determined
4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carboxylic acid Security Information
- Hazard Statement： Irritant/Stench
- Hazard Category Code： R36/37/38
- Safety Instruction： S22-S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carboxylic acid Customs Data
- HS CODE：2934100090
- Customs Data：
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002043-1g |
4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylic acid |
144059-86-9 | 1g |
389.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002043-1g |
4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylic acid |
144059-86-9 | 1g |
389CNY | 2021-05-08 | ||
| Chemenu | CM190345-100g |
4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylic acid |
144059-86-9 | 95% | 100g |
$527 | 2021-08-05 | |
| TRC | B486070-100mg |
4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carboxylic Acid |
144059-86-9 | 100mg |
$ 64.00 | 2023-09-08 | ||
| TRC | B486070-500mg |
4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carboxylic Acid |
144059-86-9 | 500mg |
$ 86.00 | 2023-09-08 | ||
| TRC | B486070-1g |
4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carboxylic Acid |
144059-86-9 | 1g |
$ 126.00 | 2023-09-08 | ||
| Apollo Scientific | PC2605-1g |
4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylic acid |
144059-86-9 | 97% | 1g |
£10.00 | 2023-09-01 | |
| Apollo Scientific | PC2605-5g |
4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylic acid |
144059-86-9 | 97% | 5g |
￡43.00 | 2023-04-17 | |
| abcr | AB130162-1 g |
4-Methyl-2-[4-(trifluoromethyl)phenyl]thiazole-5-carboxylic acid, 97%; . |
144059-86-9 | 97% | 1g |
€66.70 | 2023-06-24 | |
| eNovation Chemicals LLC | D505630-1g |
4-Methyl-2-(4-(trifluoroMethyl)phenyl)thiazole-5-carboxylic acid |
144059-86-9 | 97% | 1g |
$200 | 2023-09-03 |
4-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-5-carboxylic acid Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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